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Compound of Interest

Compound Name: Rapastinel acetate

Cat. No.: B12764501 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for utilizing the Morris water maze (MWM)

to assess the cognitive-enhancing effects of Rapastinel acetate. The MWM is a widely used

behavioral test to study spatial learning and memory in rodents, and it is particularly sensitive to

hippocampal function and N-methyl-D-aspartate (NMDA) receptor modulation.[1][2] Rapastinel
acetate (formerly GLYX-13) is an NMDA receptor modulator with rapid and long-lasting

antidepressant and cognitive-enhancing properties.[3][4] This document outlines the

experimental setup, procedures, and data analysis for investigating the impact of Rapastinel
acetate on spatial navigation and memory consolidation.

Data Presentation
The following table summarizes quantitative data from a study investigating the effect of

Rapastinel acetate on performance in the Morris water maze.
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Treatment
Group

Day 1 Path
Length (m)

Day 2 Path
Length (m)

Day 3 Path
Length (m)

Day 4 Path
Length (m)

Day 5 Path
Length (m)

Vehicle

(Saline)
~12.5 ~9.0 ~7.5 ~6.0 ~5.0

Rapastinel (3

mg/kg IV)
~9.5 ~6.5 ~5.0 ~4.0 ~3.5

Data is

estimated

from Burgdorf

et al. (2015).

[5] A single

dose was

administered

24 hours

before the

first test

session.

Experimental Protocols
This protocol is designed to assess the effects of Rapastinel acetate on spatial learning and

memory in rodents using the Morris water maze.

Materials and Equipment
Morris Water Maze: A circular tank (122-210 cm in diameter) filled with water made opaque

with non-toxic white tempera paint or non-fat dry milk. The water temperature should be

maintained at 24-26°C.

Escape Platform: A platform (10-12 cm in diameter) submerged 1-2 cm below the water

surface.

Visual Cues: Various high-contrast shapes and patterns placed on the walls of the testing

room to serve as distal spatial cues.
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Animal Subjects: Adult male Sprague Dawley rats (2-3 months old) or other appropriate

rodent models.

Rapastinel Acetate: To be dissolved in a sterile saline vehicle (0.9%).

Video Tracking System: A camera mounted above the maze connected to a computer with

software for recording and analyzing the animal's swim path, escape latency, and other

behavioral parameters.

Holding Cages: Clean cages with a heating pad for warming the animals after trials.

Experimental Procedure
The experiment is typically conducted over several days and consists of three main phases:

habituation, acquisition training, and a probe trial.

a. Habituation (Day 0)

Handling: Handle the animals for several days prior to the experiment to acclimate them to

the experimenter.

Swim Acclimation: Allow each animal to swim freely in the maze for 60 seconds without the

platform present. This helps to reduce stress and habituate them to the water.

Platform Exposure: After the free swim, gently guide the animal to the escape platform and

allow it to remain there for 15-30 seconds before returning it to its home cage.

b. Drug Administration

Administer a single intravenous (IV) injection of Rapastinel acetate (3 mg/kg) or the saline

vehicle 24 hours before the first acquisition trial. The timing of administration can be adjusted

to investigate effects on acquisition, consolidation, or retrieval.

c. Acquisition Training (Days 1-5)

Trial Structure: Conduct 4 trials per day for 5 consecutive days.
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Starting Positions: For each trial, gently place the animal into the water facing the wall of the

tank at one of four quasi-randomly selected starting positions (e.g., North, South, East,

West).

Escape Task: Allow the animal to swim and locate the submerged platform. The trial ends

when the animal climbs onto the platform.

Maximum Trial Length: If the animal does not find the platform within 60-90 seconds, gently

guide it to the platform.

Inter-Trial Interval (ITI): Allow the animal to rest on the platform for 15-30 seconds between

trials.

Data Collection: The video tracking system will record the escape latency (time to find the

platform), path length, and swim speed for each trial.

d. Probe Trial (Day 6)

Platform Removal: 24 hours after the final acquisition trial, conduct a single probe trial where

the escape platform is removed from the maze.

Trial Procedure: Place the animal in the maze at a novel start position and allow it to swim

for 60 seconds.

Data Collection: Record the time spent in the target quadrant (the quadrant that previously

contained the platform), the number of times the animal crosses the former platform location,

and the swim path.

Data Analysis
Acquisition Phase: Analyze the escape latency and path length across the training days

using a two-way repeated-measures ANOVA to compare the performance of the Rapastinel-

treated group and the vehicle-treated group.

Probe Trial: Compare the time spent in the target quadrant and the number of platform

location crossings between the two groups using an independent samples t-test or a non-

parametric equivalent.
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Swim Speed: Analyze swim speed to ensure that any observed differences in performance

are not due to motor deficits.

Search Strategies: Advanced analysis can categorize the swim paths into different search

strategies (e.g., spatial, systematic, random) to provide a more nuanced understanding of

cognitive function.

Visualizations
Signaling Pathway of Rapastinel Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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